Cas no 625-69-4 (2,4-Pentanediol)

2,4-Pentanediol (C₅H₁₂O₂) is a diol compound featuring hydroxyl groups at the 2 and 4 positions of a five-carbon chain. This versatile chemical is valued for its bifunctional reactivity, serving as an intermediate in organic synthesis, particularly in the production of polyesters, plasticizers, and specialty solvents. Its balanced hydrophilicity and lipophilicity make it suitable for applications in coatings, adhesives, and pharmaceutical formulations. The compound exhibits moderate volatility and good solubility in water and common organic solvents, facilitating its use in diverse industrial processes. Its structural flexibility allows for further derivatization, enhancing its utility in fine chemical synthesis. Proper handling is advised due to potential skin and eye irritation.
2,4-Pentanediol structure
2,4-Pentanediol structure
Product Name:2,4-Pentanediol
CAS No:625-69-4
MF:C5H12O2
MW:104.147582054138
MDL:MFCD00004549
CID:82807
PubChem ID:24849587
Update Time:2025-08-05

2,4-Pentanediol Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanediol
    • 2.4-Pentanediol
    • 2,4-Amylene glycol
    • 2,4-Pentanediol (dl+meso)
    • dl-2,4-Pentanediol
    • Isoamylene alcohol
    • Pentane-2,4-diol
    • Pentanediol-2,4
    • 2,4-Dihydroxypentane
    • NSC 13528
    • NSC 53505
    • 2,4-Amyleneglycol
    • GTCCGKPBSJZVRZ-UHFFFAOYSA-N
    • WLN: QY&1YQ
    • 92H536ZDXF
    • 2,4-pentandiol
    • DSSTox_RID_79042
    • DSSTox_CID_12878
    • DSSTox_GSID_32878
    • MLS001055336
    • MFCD00063893
    • CHEMBL1448046
    • Tox21_200916
    • NSC-53505
    • NS00043941
    • P0670
    • DTXCID7012878
    • 2,4-Pentanediol, >/=98%
    • FT-0610236
    • D91996
    • SY109425
    • FT-0604658
    • UNII-92H536ZDXF
    • (R*,R*)-Pentane-2,4-diol
    • DTXSID9032878
    • SMR000673563
    • AKOS015912558
    • 2,4-Pentanediol, 98%
    • MFCD00064276
    • NCGC00258470-01
    • NSC13528
    • AS-56664
    • NCGC00091004-02
    • EN300-658948
    • Q27271503
    • 2,4-Pentanediol, (+/-) + meso
    • FT-0655242
    • CAS-625-69-4
    • NSC-13528
    • 36402-52-5
    • MFCD00004549
    • NSC53505
    • HMS3039M12
    • 1,3-DIMETHYLPROPANE-1,3-DIOL
    • NCGC00091004-01
    • SY066746
    • SY047099
    • CS-0377993
    • 625-69-4
    • EINECS 210-907-5
    • SCHEMBL37585
    • AI3-11547
    • (S,S)-(+)-2,4-Pentanediol
    • DB-050839
    • 2,4-pentane diol (mixture of isomers)
    • [S-(S*,S*)]-(+)-2,4-Pentanediol
    • MDL： MFCD00004549
    • Inchi： 1S/C5H12O2/c1-4(6)3-5(2)7/h4-7H,3H2,1-2H3
    • InChI Key： GTCCGKPBSJZVRZ-UHFFFAOYSA-N
    • SMILES： OC(C)CC(C)O
    • BRN： 969186

Computed Properties

  • Exact Mass: 104.08376
  • Monoisotopic Mass: 104.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 39.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.95 g/mL at 25 °C(lit.)
  • Melting Point: 52.5°C
  • Boiling Point: 201-202 °C(lit.)
  • Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
  • Refractive Index: n20/D 1.435(lit.)
  • Solubility: Soluble (128 g/l) (25 º C),
  • PSA: 40.46
  • LogP: 0.13810
  • Sensitiveness: Hygroscopic
  • Solubility: It is miscible with water.

2,4-Pentanediol Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Safety Instruction： 24/25
  • RTECS：SA0490000

2,4-Pentanediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR10041-10g
Pentane-2,4-diol
 625-69-4 98%
10g
 £15.00 2025-02-19
Apollo Scientific
OR10041-50g
Pentane-2,4-diol
 625-69-4 98%
50g
 £55.00 2025-02-19
Apollo Scientific
OR10041-500g
Pentane-2,4-diol
 625-69-4 98%
500g
 £342.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X95135-5g
2,4-PENTANEDIOL
 625-69-4 ≥98%
5g
 ¥188.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02962-50g
2,4-PENTANEDIOL
 625-69-4
50g
 ¥1898.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02962-10g
2,4-PENTANEDIOL
 625-69-4
10g
 ¥638.0 2021-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P865931-5g
2,4-Pentanediol
 625-69-4 ≥98%
5g
 ￥236.00 2022-09-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
156019-10G
2,4-Pentanediol
 625-69-4
10g
 ¥667.04 2023-12-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
156019-50G
2,4-Pentanediol
 625-69-4
50g
 ¥1790.17 2023-12-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P0670-500G
2,4-Pentanediol
 625-69-4 >98.0%(GC)
500g
 ¥3750.00 2024-04-16

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